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Compound of Interest

Compound Name: Fensulfothion

Cat. No.: B1672535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fensulfothion is an organothiophosphate insecticide and nematicide.[1][2] Chemically

classified as a thiophosphate, it exerts its biological effects through the inhibition of the enzyme

acetylcholinesterase (AChE).[2][3] This document provides a comprehensive overview of the

chemical and physical properties of Fensulfothion, its molecular structure, and relevant

experimental methodologies for its analysis.

Chemical and Physical Properties
The chemical and physical properties of Fensulfothion are summarized in the table below.

These properties are crucial for understanding its environmental fate, transport, and

toxicological profile.
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Property Value

IUPAC Name
O,O-Diethyl O-[4-(methylsulfinyl)phenyl]

phosphorothioate[2][4]

CAS Number 115-90-2[1][2]

Molecular Formula C₁₁H₁₇O₄PS₂[1][2]

Molecular Weight 308.35 g/mol [2][5]

Appearance Oily yellow or brown liquid[1][2][6]

Boiling Point 138-141 °C at 0.01 mmHg[1][7][8]

Melting Point < 25 °C[8][9]

Water Solubility 1.54 g/L at 25 °C[1][9]

Specific Gravity 1.202 at 20 °C[5][6][7]

Vapor Pressure 5 x 10⁻⁵ mmHg at 25 °C[1]

Chemical Structure
The chemical structure of Fensulfothion is characterized by a central phosphorothioate group

attached to two ethyl groups, and a 4-(methylsulfinyl)phenyl group.[2] The presence of a chiral

sulfur atom in the methylsulfinyl group results in Fensulfothion existing as a racemic mixture.

[10]
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Figure 1: Chemical structure of Fensulfothion.

Experimental Protocols
Determination of Physicochemical Properties
The determination of the physicochemical properties of chemical substances like

Fensulfothion is guided by internationally accepted standards to ensure consistency and

reliability of data. The Organisation for Economic Co-operation and Development (OECD)

Guidelines for the Testing of Chemicals are a primary reference for these methodologies.[1][9]

[11]

Boiling Point: Determined according to OECD Guideline 103.

Melting Point: Determined according to OECD Guideline 102.
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Water Solubility: Determined according to OECD Guideline 105.

Vapor Pressure: Determined according to OECD Guideline 104.

Analytical Methods for Quantification
The quantification of Fensulfothion in various matrices is essential for residue analysis and

toxicological studies. High-performance liquid chromatography (HPLC) and gas

chromatography (GC) coupled with mass spectrometry (MS) are the most common analytical

techniques.

1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

This is a preferred method for the simultaneous analysis of Fensulfothion and its metabolites.

[12][13][14]

Sample Preparation (QuEChERS): The QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) method is widely used for sample preparation from various matrices like fruits,

vegetables, and soil.[12][13] The general steps involve:

Homogenization of the sample.

Extraction with acetonitrile.

Salting out with magnesium sulfate and sodium chloride to induce phase separation.

A dispersive solid-phase extraction (d-SPE) cleanup step using primary secondary amine

(PSA) to remove interfering matrix components.

LC-MS/MS Conditions:

Column: A reverse-phase column such as a C18 is typically used.[14]

Mobile Phase: A gradient of water and methanol or acetonitrile, often with additives like

formic acid or ammonium formate to improve ionization.[14]

Ionization: Electrospray ionization (ESI) in positive mode is commonly employed.[13][14]
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Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive

detection of the parent ion and its fragments.[13]

2. Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is also a robust technique for Fensulfothion analysis.

Sample Preparation: Similar to LC-MS/MS, a QuEChERS-based extraction can be used.

GC Conditions:

Column: A non-polar or semi-polar capillary column, such as one with a 5% phenyl-

methylpolysiloxane stationary phase (e.g., HP-5MS), is suitable.

Injection: Splitless injection is often used for trace analysis.

Carrier Gas: Helium is the most common carrier gas.

Temperature Program: A temperature gradient is used to separate the analytes.

MS Conditions:

Ionization: Electron Ionization (EI) is typically used.

Detection: Selected Ion Monitoring (SIM) or full scan mode can be used for detection and

quantification.

Mechanism of Action: Acetylcholinesterase
Inhibition
Fensulfothion is an organophosphate insecticide that functions by inhibiting the enzyme

acetylcholinesterase (AChE).[2][3] AChE is critical for the proper functioning of the nervous

system, as it is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in the

synaptic cleft.[6]

The inhibition of AChE by Fensulfothion leads to an accumulation of acetylcholine at the nerve

endings.[6][15] This results in the continuous stimulation of cholinergic receptors, leading to a
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state of cholinergic crisis characterized by symptoms such as muscle weakness, paralysis, and

in severe cases, respiratory failure.[2][6][7]
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Figure 2: Mechanism of Acetylcholinesterase Inhibition by Fensulfothion.

Experimental Workflow: Pesticide Residue Analysis
A typical workflow for the analysis of Fensulfothion residues in an environmental or food

sample involves several key stages, from sample collection to data analysis.
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1. Sample Collection
(e.g., Soil, Water, Crop)

2. Sample Preparation
(Homogenization, Weighing)

3. Extraction
(QuEChERS)

4. Cleanup
(d-SPE)

5. Instrumental Analysis
(LC-MS/MS or GC-MS)

6. Data Processing
(Quantification, Confirmation)

7. Reporting
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Figure 3: General workflow for Fensulfothion residue analysis.

Conclusion
This technical guide has provided a detailed overview of the chemical properties, structure, and

analytical methodologies for Fensulfothion. The information presented is intended to be a

valuable resource for researchers, scientists, and professionals in drug development and

environmental science. A thorough understanding of these fundamental aspects is crucial for

the safe handling, analysis, and risk assessment of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1672535?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672535?utm_src=pdf-body
https://www.benchchem.com/product/b1672535?utm_src=pdf-body
https://www.benchchem.com/product/b1672535?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. oecd.org [oecd.org]

2. Organophosphate poisoning - Wikipedia [en.wikipedia.org]

3. Fensulfothion | C11H17O4PS2 | CID 8292 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. emedicine.medscape.com [emedicine.medscape.com]

7. Mechanisms of organophosphate neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

8. OECD Guidelines for the Testing of Chemicals [chemycal.com]

9. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

10. Fensulfothion (Ref: ENT 24945) [sitem.herts.ac.uk]

11. onesearch.neu.edu [onesearch.neu.edu]

12. How to measure and test for Fensulfothion and its Degradation ProductsChemservice
News [intranet.chemservice.com]

13. Simultaneous Analysis of Fenthion and Its Five Metabolites in Produce Using Ultra-High
Performance Liquid Chromatography-Tandem Mass Spectrometry [mdpi.com]

14. Simultaneous Analysis of Fenthion and Its Five Metabolites in Produce Using Ultra-High
Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

15. openanesthesia.org [openanesthesia.org]

To cite this document: BenchChem. [Fensulfothion: A Technical Guide to its Chemical
Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672535#chemical-properties-and-structure-of-
fensulfothion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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